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Comparative Clinical Remission Rates of JAK
Inhibitors

Drug (Study) Condition
Study Type
& Period

Clinical
Remission Rate

Key Comparator Findings

Filgotinib 200
mg [1]

Ulcerative

Colitis

Phase 2b/3

RCT (58
weeks)

37.2%
(Maintenance)

Superior to placebo (11.2%) in

maintaining remission [1].

Tofacitinib 10
mg BID [2]

Ulcerative
Colitis

Real-world
Cohort (24

weeks)

44.9% (Steroid-
free)

No significant difference vs.
Filgotinib (58.8%) after

statistical adjustment [2].

Filgotinib 200
mg [2]

Ulcerative

Colitis

Real-world

Cohort (24
weeks)

58.8% (Steroid-

free)

No significant difference vs.

Tofacitinib (44.9%) after
statistical adjustment [2].

Upadacitinib
45 mg [3]

Ulcerative
Colitis (Bio-

Exposed)

Real-world
Cohort (16

weeks)

60.1% (Steroid-
free)

Superior to both Tofacitinib
(38.9%) and Filgotinib (36.8%)

at Week 16 [3].
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Drug (Study) Condition
Study Type
& Period

Clinical
Remission Rate

Key Comparator Findings

Filgotinib 200
mg [3]

Ulcerative

Colitis (Bio-
Exposed)

Real-world

Cohort (16
weeks)

36.8% (Steroid-

free)

Lower than Upadacitinib

(60.1%), no significant
difference vs. Tofacitinib

(38.9%) at Week 16 [3].

Tofacitinib 10
mg BID [3]

Ulcerative

Colitis (Bio-
Exposed)

Real-world

Cohort (16
weeks)

38.9% (Steroid-

free)

Lower than Upadacitinib

(60.1%), no significant
difference vs. Filgotinib (36.8%)

at Week 16 [3].

Key Experimental Methodologies

The data in the table above comes from robust study designs. Here are the methodologies for the key

experiments cited.

Propensity Score Weighting (PSW): Used in real-world cohort studies [4] [2] to minimize selection
bias and simulate randomization, allowing for more reliable comparison between treatment groups.

Inverse Probability of Treatment Weighting (IPTW): A specific type of PSW used to create a
weighted population where baseline characteristics are balanced across treatment groups, enabling a

direct comparison of effectiveness [4] [2].
Randomized Controlled Trials (RCTs): Considered the gold standard. The SELECTION trial for

filgotinib was a phase 2b/3, double-blind, placebo-controlled trial that evaluated induction and
maintenance therapy in UC patients [1].

Endpoint Definitions: Common efficacy endpoints include
Clinical Remission: Defined as a resolution of clinical symptoms, often with a Mayo stool

frequency subscore of 0 or 1 and a rectal bleeding subscore of 0 [5].
Corticosteroid-Free Clinical Remission (CFREM): Achievement of clinical remission without

the use of corticosteroids for a specified period before the assessment [3].

JAK-STAT Signaling Pathway and Drug Mechanism

JAK inhibitors work by targeting the Janus kinase-signal transducer and activator of transcription (JAK-

STAT) pathway, a crucial intracellular signaling mechanism for numerous cytokines and growth factors [5].
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The diagram below illustrates this pathway and the inhibition sites for the different drugs.
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The selectivity of different JAK inhibitors influences their efficacy and safety profiles [4] [5]:

Tofacitinib is a pan-JAK inhibitor, affecting JAK1, JAK2, JAK3, and TYK2. Broader inhibition may

be associated with a higher risk of certain adverse events [4].
Filgotinib and Upadacitinib are designed as selective JAK1 inhibitors. This selectivity aims to

maintain efficacy while minimizing side effects by preserving the function of other JAK proteins [4].
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Interpretation and Considerations for Researchers

When interpreting this data for drug development, please consider:

Real-World vs. Trial Data: RCTs (like SELECTION) provide high-quality efficacy data under

controlled conditions. Real-world studies (like the Sicilian Network and JAKARTA studies) offer
insights into effectiveness in routine practice and are crucial for understanding performance in

biologically pre-treated patients [4] [3] [2].
Heterogeneity in Study Populations: Direct cross-study comparisons should be made cautiously.

Differences in baseline patient characteristics, such as prior biologic exposure and disease severity,
significantly influence remission rates [3].

Safety is a Key Differentiator: While this guide focuses on efficacy, the choice between JAK
inhibitors is also heavily influenced by their safety and tolerability profiles, which are linked to their

selectivity [4] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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